Cas no 1797268-99-5 (2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide
• CAS No: 1797268-99-5
• MF: C₂₀H₁₉NO₅S
• MW: 385.433564424515
• CID: 5370595
• Update Time: 2025-11-02

2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-3,4-dimethoxybenzeneacetamide
• 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide

• Inchi： 1S/C20H19NO5S/c1-24-15-7-5-13(10-17(15)25-2)11-19(22)21-12-14-6-8-18(27-14)20(23)16-4-3-9-26-16/h3-10H,11-12H2,1-2H3,(H,21,22)
• InChI Key： HMWRYDBSJMKGBA-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2SC(C(C3=CC=CO3)=O)=CC=2)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.8±55.0 °C(Predicted)
• pka: 14.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide

Exploring the Potential of 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide (CAS No. 1797268-99-5) in Modern Research

The compound 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide (CAS No. 1797268-99-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This acetamide derivative combines a dimethoxyphenyl moiety with a furan-thiophene hybrid structure, making it a fascinating subject for researchers exploring novel bioactive molecules. With the growing interest in heterocyclic compounds and their therapeutic potential, this molecule stands out as a promising candidate for further investigation.

One of the most intriguing aspects of 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide is its molecular architecture. The presence of both furan and thiophene rings in its structure contributes to its potential electronic properties, which could be valuable in organic electronics applications. Recent studies have shown that similar compounds exhibit interesting charge transport characteristics, making them suitable for use in organic semiconductors and photovoltaic devices. Researchers are particularly interested in how the dimethoxyphenyl group might influence the compound's electronic behavior and solubility in various solvents.

In the pharmaceutical realm, the acetamide functional group present in this compound is known to be a privileged scaffold in drug discovery. Many FDA-approved drugs contain this moiety due to its favorable pharmacokinetic properties and ability to participate in key molecular interactions. The combination with furan and thiophene rings could potentially enhance the molecule's bioavailability and target specificity. Current research trends suggest that such hybrid structures may show promise in addressing challenges related to drug resistance and selectivity issues that plague many therapeutic areas.

The synthetic accessibility of 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide (CAS No. 1797268-99-5) has made it a popular building block in medicinal chemistry. Researchers appreciate its modular structure, which allows for straightforward structure-activity relationship (SAR) studies. This characteristic aligns well with current drug discovery paradigms that emphasize fragment-based drug design and molecular hybridization strategies. The compound's drug-likeness parameters, as predicted by various computational tools, suggest it could serve as an excellent starting point for the development of new therapeutic agents.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to expand their screening libraries, particularly those with privileged structures that have demonstrated historical success in drug development. The unique combination of furan, thiophene, and dimethoxyphenyl moieties in this molecule makes it particularly attractive for high-throughput screening campaigns targeting various disease pathways.

Recent advances in computational chemistry and AI-assisted drug discovery have further highlighted the potential of compounds like 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide. Machine learning models trained on large chemical databases often identify similar structures as having desirable properties for specific therapeutic applications. This has led to increased interest from both academic and industrial researchers looking to leverage predictive modeling in their quest for new bioactive molecules. The compound's balanced lipophilicity and potential for forming multiple hydrogen bonds make it particularly interesting for virtual screening approaches.

Quality control and characterization of 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide (CAS No. 1797268-99-5) are crucial aspects for researchers working with this compound. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the purity and identity of the material. These quality assurance measures are particularly important given the compound's potential use in biological studies, where impurities could significantly impact experimental results. The availability of well-characterized samples has facilitated its adoption in various research programs worldwide.

Looking ahead, the future research directions for 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide appear promising. Scientists are particularly interested in exploring its potential as a pharmacophore in the design of new enzyme inhibitors or receptor modulators. The compound's structural features suggest it might interact with various biological targets, including kinases, GPCRs, and ion channels, which are among the most common targets in modern drug discovery. Additionally, its potential applications in material science, particularly in the development of organic electronic materials, warrant further investigation.

For researchers interested in working with 2-(3,4-dimethoxyphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}acetamide (CAS No. 1797268-99-5), it's important to note that proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance. The compound's stability under various conditions, its solubility profile, and compatibility with different reaction conditions are active areas of investigation that could further expand its utility in both academic and industrial settings.